
5-Chloro-2-iodopyrimidine: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Chloro-2-iodopyrimidine

CAS No.: 874676-81-0

Cat. No.: B1415080

Get Quote

CAS Number: 874676-81-0

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Chloro-2-
iodopyrimidine, a key building block in the synthesis of biologically active molecules. This

document details its chemical properties, synthesis, and significant applications in medicinal

chemistry, with a focus on its role in the development of kinase inhibitors and other therapeutic

agents. Experimental protocols, quantitative data, and logical workflows are presented to assist

researchers in its effective utilization.

Core Chemical and Physical Properties
5-Chloro-2-iodopyrimidine is a halogenated pyrimidine derivative that serves as a versatile

intermediate in organic synthesis.[1][2] Its distinct chemical reactivity is attributed to the

presence of both a chloro and an iodo substituent on the pyrimidine ring.[3]
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Property Value Reference

CAS Number 874676-81-0 [4]

Molecular Formula C₄H₂ClIN₂ [4]

Molecular Weight 240.43 g/mol [4]

Appearance Solid [4]

InChI Key
BWDLBDLGVMLSCS-

UHFFFAOYSA-N
[4]

SMILES Clc1cnc(I)nc1 [4]

Synthesis of 5-Chloro-2-iodopyrimidine
A common and efficient method for the synthesis of 5-Chloro-2-iodopyrimidine involves the

reaction of a dichloropyrimidine with hydroiodic acid.[1][2]

Experimental Protocol:
A flask is charged with 57% hydroiodic acid (48 ml) and subsequently cooled to 0°C in an ice-

salt bath.[1][2] Dichloropyrimidine (6 g) is then added to the cooled mixture. The resulting

yellow suspension is stirred for 4 hours. Following the reaction period, the suspension is

carefully treated with a potassium carbonate solution (32 g in 60 ml of water). The resulting

pale yellow solid is collected by filtration, washed with water, and dried to yield 5-Chloro-2-
iodopyrimidine.[1][2]
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Figure 1. Synthetic workflow for 5-Chloro-2-iodopyrimidine.
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Applications in Medicinal Chemistry
5-Chloro-2-iodopyrimidine is a valuable precursor in the synthesis of a wide range of

biologically active molecules, including kinase inhibitors, antiviral agents, and herbicides.[1][2]

Its utility stems from the differential reactivity of the chloro and iodo substituents, allowing for

selective functionalization through various cross-coupling and nucleophilic substitution

reactions.[3]

Synthesis of GPR119 Agonists
A notable application of 5-Chloro-2-iodopyrimidine is in the synthesis of GPR119 agonists,

which are being investigated as potential treatments for type 2 diabetes.[5] One such example

is the synthesis of BMS-903452, a clinical candidate.[5]

The synthesis of the target molecule involves the coupling of a piperidine intermediate with 5-
Chloro-2-iodopyrimidine.[5] The piperidine hydrochloride salt is reacted with 5-Chloro-2-
iodopyrimidine in dimethylformamide (DMF) in the presence of diisopropylethylamine

(DIPEA).[5] This reaction proceeds via a nucleophilic aromatic substitution, where the

piperidine nitrogen displaces the iodo group on the pyrimidine ring.

5-Chloro-2-iodopyrimidine

Nucleophilic Aromatic
SubstitutionPiperidine Intermediate (45)

DIPEA, DMF

BMS-903452 (42)
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Figure 2. Synthesis of a GPR119 agonist using 5-Chloro-2-iodopyrimidine.

Potential in Kinase Inhibitor Synthesis
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The pyrimidine scaffold is a common feature in many kinase inhibitors. 5-Chloro-2-
iodopyrimidine serves as an important starting material for the synthesis of these inhibitors

due to the ability to perform selective cross-coupling reactions, such as the Suzuki-Miyaura

coupling, at the 2-position (iodine) and nucleophilic aromatic substitution at the 5-position

(chlorine). This allows for the introduction of various aryl and amino groups, which are often

crucial for binding to the kinase active site.

A general strategy for the synthesis of pyrimidine-based kinase inhibitors from 5-Chloro-2-
iodopyrimidine involves a two-step process:

Suzuki-Miyaura Coupling: The iodine at the 2-position is more reactive towards palladium-

catalyzed cross-coupling reactions. An aryl or heteroaryl boronic acid can be coupled at this

position to introduce a key pharmacophore.

Nucleophilic Aromatic Substitution: The chlorine at the 5-position can then be displaced by a

variety of nucleophiles, typically amines, to complete the synthesis of the target kinase

inhibitor.

5-Chloro-2-iodopyrimidine Suzuki-Miyaura Coupling
(Arylboronic acid, Pd catalyst) 2-Aryl-5-chloropyrimidine Nucleophilic Aromatic

Substitution (Amine) Kinase Inhibitor

Click to download full resolution via product page

Figure 3. General workflow for kinase inhibitor synthesis.

Quantitative Data Summary
The following table summarizes key quantitative data related to the synthesis and reactions of

5-Chloro-2-iodopyrimidine.
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Reaction
Starting
Material

Reagents Product Yield Reference

Synthesis
Dichloropyrim

idine

57% HI,

K₂CO₃

5-Chloro-2-

iodopyrimidin

e

Not specified [1],[2]

Nucleophilic

Substitution

5-Chloro-2-

iodopyrimidin

e, Piperidine

Intermediate

(45)

DIPEA, DMF
BMS-903452

(42)
Not specified [5]

Note: Specific yield data for the synthesis of 5-Chloro-2-iodopyrimidine and its subsequent

reaction to form BMS-903452 were not provided in the cited sources. Researchers should

optimize these reactions to determine the expected yields in their specific laboratory settings.

Conclusion
5-Chloro-2-iodopyrimidine is a highly valuable and versatile building block for the synthesis of

complex organic molecules with significant biological activity. Its well-defined reactivity allows

for the strategic and selective introduction of various functional groups, making it an essential

tool for researchers in drug discovery and development, particularly in the pursuit of novel

kinase inhibitors and other therapeutic agents. The experimental protocols and workflows

provided in this guide serve as a foundation for the practical application of this important

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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